4,4-Dimethylpyrrolidine-2-carboxylic acid
Overview
Description
“4,4-Dimethylpyrrolidine-2-carboxylic acid” is a chemical compound with the CAS Number 63624-41-9 . It has a linear formula of C7H13NO2 . The compound is also known as 4,4-dimethylproline . It is an off-white solid .
Molecular Structure Analysis
The molecular weight of “this compound” is 143.19 g/mol . The InChI code is 1S/C7H13NO2/c1-7(2)3-5(6(9)10)8-4-7/h5,8H,3-4H2,1-2H3,(H,9,10) .
Physical and Chemical Properties Analysis
“this compound” is an off-white solid . Its molecular weight is 143.19 g/mol .
Scientific Research Applications
Synthesis Methods and Reactions
Conversion of Carboxy Group to Triazine Group
A study demonstrated the transformation of carboxylic acids, including those similar to 4,4-Dimethylpyrrolidine-2-carboxylic acid, into 4,6-dimethoxy-1,3,5-triazines, a process applied in the preparation of potential antifungal products (Oudir, Rigo, Hénichart, & Gautret, 2006).
Carboxylic Acid-Amine Condensation
Arylboronic acid and 4-(N,N-dimethylamino)pyridine N-oxide (DMAPO) have been used to catalyze the condensation between carboxylic acids and amines, leading to amides. This method has been applied in drug synthesis (Ishihara & Lu, 2016).
Photoreleasable Protecting Group for Carboxylic Acids
The 2,5-dimethylphenacyl chromophore has been proposed as a new photoremovable protecting group for carboxylic acids, showing efficient intramolecular hydrogen abstraction upon photolysis (Klan, Zabadal, & Heger, 2000).
Supramolecular Chemistry and Crystal Engineering
Hydrogen-Bonding Patterns in Crystals
Research on hydrogen-bonding patterns in derivatives of dimethylpyrrole, which can be structurally related to this compound, has provided insights into the crystal and molecular structures of these compounds (Senge & Smith, 2005).
Metal-Organic Frameworks (MOFs)
The rigid and angular tetracarboxylic acid, incorporating an imidazolium group, has been used to construct non-interpenetrated charged metal-organic frameworks with pyridine-based linkers, demonstrating the importance of the electronic environment in selective gas adsorption (Sen et al., 2014).
Organic Synthesis and Characterization
- Esterification and Lactonization Methods: The synthesis of carboxylic esters and lactones from carboxylic acids has been achieved using benzoic anhydride derivatives, with 4-(dimethylamino)pyridine acting as a catalyst. This method has been applied to various organic syntheses, including erythro-aleuritic acid lactone and lactone moieties of octalactins A and B (Shiina et al., 2004).
Safety and Hazards
The safety information for “4,4-Dimethylpyrrolidine-2-carboxylic acid” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Properties
IUPAC Name |
4,4-dimethylpyrrolidine-2-carboxylic acid | |
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InChI |
InChI=1S/C7H13NO2/c1-7(2)3-5(6(9)10)8-4-7/h5,8H,3-4H2,1-2H3,(H,9,10) | |
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InChI Key |
BDNWSJQJILLEBS-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1(CC(NC1)C(=O)O)C | |
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Molecular Formula |
C7H13NO2 | |
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Molecular Weight |
143.18 g/mol | |
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